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Compound of Interest

Compound Name: 2-Aminooctanoic acid

Cat. No.: B556792

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-aminooctanoic
acid in various organic solvents. Understanding the solubility of this non-proteinogenic amino
acid is critical for its application in pharmaceutical development, peptide synthesis, and other
areas of chemical research. This document compiles available quantitative data, details
experimental methodologies for solubility determination, and presents a logical framework for
solvent selection.

Quantitative Solubility Data

The solubility of 2-aminooctanoic acid is significantly influenced by the nature of the solvent,
particularly its polarity and hydrogen bonding capacity. As a zwitterionic compound, 2-
aminooctanoic acid exhibits higher solubility in polar protic solvents compared to nonpolar or
aprotic polar solvents.

Aqueous and Alcoholic Solvents

The following table summarizes the molar solubility of DL-2-aminooctanoic acid in water and
various pure alcoholic solvents at 25°C, as determined by gravimetric analysis.
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Solvent Molar Solubility (mol/L)
Water 0.119

Methanol 0.0025

Ethanol 0.0012

n-Propanol 0.0008

Isopropanol 0.0006

tert-Butanol 0.0005

Data extracted from the Ph.D. thesis "The Solubility of Amino Acids in Various Solvent
Systems" by Thomas E. Needham, Jr., University of Rhode Island, 1970.[1][2]

Other Organic Solvents

Quantitative solubility data for 2-aminooctanoic acid in a broad range of other organic
solvents is limited in publicly available literature. However, the following data points and
qualitative descriptions have been reported:

Solvent Solubility Conditions Reference

Ultrasonic and

Dimethyl Sulfoxide 16.67 mg/mL (approx.  warming, pH adjusted 3]
(DMSO) 0.105 M) to 2 with 1 M HCI,
heated to 60°C

Dimethyl Sulfoxide 1.59 mg/mL (approx. Sonication )
(DMSO) 0.01 M) recommended
Acetic Acid Slightly Soluble Not specified [5]
Nonpolar Solvents General observation

Insoluble , _ [3]
(e.g., hydrocarbons) for amino acids

Experimental Protocols for Solubility Determination
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The accurate determination of solubility is fundamental to understanding the physicochemical
properties of a compound. The primary method cited for generating the quantitative data for 2-
aminooctanoic acid in alcoholic solvents is the gravimetric method.

Gravimetric Method

This classical and reliable method involves the preparation of a saturated solution, followed by
the evaporation of the solvent and weighing of the remaining solute.

Materials:

e 2-Aminooctanoic acid

e Solvent of interest

» Constant temperature bath with a rotating apparatus
e Analytical balance

e Drying oven

« Filtration apparatus (e.g., syringe filters)

¢ Volumetric flasks and pipettes

Procedure:

o Equilibration: An excess amount of 2-aminooctanoic acid is added to a known volume of
the solvent in a sealed container. The container is then placed in a constant temperature
bath and agitated using a rotating apparatus for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

o Phase Separation: The suspension is allowed to stand at the constant temperature to allow
the undissolved solid to settle.

o Sample Withdrawal: A known volume of the supernatant (the clear, saturated solution) is
carefully withdrawn using a pipette, ensuring no solid particles are transferred. Filtration
through a solvent-compatible filter may be necessary.
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» Solvent Evaporation: The withdrawn sample is placed in a pre-weighed container, and the
solvent is removed by evaporation. This can be achieved through gentle heating, use of a
rotary evaporator, or in a drying oven at a temperature below the decomposition point of the
amino acid.

e Drying and Weighing: The container with the solid residue is dried to a constant weight in a
drying oven.

o Calculation: The solubility is calculated from the mass of the dried solute and the volume of
the withdrawn saturated solution.

Solvent Selection Workflow

The selection of an appropriate solvent for 2-aminooctanoic acid is a critical step in various
applications, from reaction chemistry to formulation development. The following diagram
illustrates a logical workflow for this process.
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Define Application Requirements
(e.g., reaction, purification, formulation)

\

Consult Solubility Data Table

High Solubility Required?

Consider Polar Protic Solvents
(Water, Alcohols)

Low Solubility / Insoluble?

Consider Nonpolar or Aprotic Solvents

(Hydrocarbons, Ethers) Uncertain

Consider DMSO (with co-solvents/additives if needed)

Perform Experimental Solubility Screening

Optimize Conditions
(Temperature, pH, Co-solvents)

Select Final Solvent System

Click to download full resolution via product page

Solvent selection workflow for 2-aminooctanoic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b556792?utm_src=pdf-body-img
https://www.benchchem.com/product/b556792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Discussion and Conclusion

The solubility profile of 2-aminooctanoic acid is characteristic of alpha-amino acids, with a
clear preference for polar, protic solvents. The presence of the amino and carboxylic acid
groups allows for strong interactions with solvents capable of hydrogen bonding. The octyl side
chain, however, introduces a significant hydrophobic character, which limits its solubility in
water compared to smaller amino acids like glycine or alanine.

In organic solvents, the solubility decreases as the polarity of the alcohol decreases (from
methanol to tert-butanol). This trend highlights the importance of the solvent's ability to solvate
the charged zwitterionic form of the amino acid. In less polar, aprotic solvents, the energy
required to break the strong intermolecular forces in the crystalline amino acid is not sufficiently
compensated by solute-solvent interactions, leading to very low solubility.

For applications requiring higher concentrations of 2-aminooctanoic acid in an organic
medium, dimethyl sulfoxide (DMSQO) presents a viable option, although heating and pH
adjustment may be necessary to achieve significant solubility. The use of co-solvents or
additives that can disrupt the crystal lattice of the amino acid or interact favorably with its
functional groups may also enhance solubility in otherwise poor solvents.

Researchers and drug development professionals should carefully consider the specific
requirements of their application when selecting a solvent for 2-aminooctanoic acid. The data
and methodologies presented in this guide provide a foundational understanding to inform
these critical decisions. Further experimental investigation is recommended to determine the
precise solubility under the specific conditions of a given process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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